2-phenyl-N-[2-(4-phenylpiperazin-1-yl)ethyl][1,2,4]triazolo[1,5-c]quinazolin-5-amine

• IUPAC Name: 2-phenyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]-[1,2,4]triazolo[1,5-c]quinazolin-5-amine
• InChI: InChI=1S/C27H27N7/c1-3-9-21(10-4-1)25-30-26-23-13-7-8-14-24(23)29-27(34(26)31-25)28-15-16-32-17-19-33(20-18-32)22-11-5-2-6-12-22/h1-14H,15-20H2,(H,28,29)
• InChI Key: ZHTSMVBSEYCCEL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC2=NC3=CC=CC=C3C4=NC(=NN42)C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C27H27N7
• Molecular Weight: 449.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used to form the various rings and attach the functional groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It contains multiple ring structures, including a piperazine ring, a triazole ring, and a quinazoline ring, which could potentially allow for a variety of interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amine group might participate in acid-base reactions, and the rings might undergo electrophilic aromatic substitution reactions.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific experimental data. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity against a particular biological target, it could be further developed and optimized for that application.